Cas no 113524-84-8 (methyl 3-chloro-6-methyl-2-oxoheptanoate)

• Product Name: methyl 3-chloro-6-methyl-2-oxoheptanoate
• CAS No: 113524-84-8
• MF: C₉H₁₅ClO₃
• MW: 206.666602373123
• CID: 2611037
• PubChem ID: 71337419
• Update Time: 2025-04-21

methyl 3-chloro-6-methyl-2-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-chloro-6-methyl-2-oxoheptanoate
• DTXSID50765137
• 113524-84-8

• Inchi： 1S/C9H15ClO3/c1-6(2)4-5-7(10)8(11)9(12)13-3/h6-7H,4-5H2,1-3H3
• InChI Key： WLQBPALIDADIAJ-UHFFFAOYSA-N
• SMILES： ClC(C(C(=O)OC)=O)CCC(C)C

Computed Properties

• Exact Mass: 206.0709720Da
• Monoisotopic Mass: 206.0709720Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų